6-chloro-N-(2-methylcyclohexyl)pyridazin-3-amine
Overview
Description
6-chloro-N-(2-methylcyclohexyl)pyridazin-3-amine (6-Cl-NMCPA) is an organic compound belonging to the pyridazinone class of compounds. It is a white to off-white crystalline powder that is soluble in alcohol and insoluble in water. 6-Cl-NMCPA has been studied in various scientific research applications, including in vitro and in vivo studies, with a focus on its biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Activity
Pyridazinone derivatives have been shown to possess antimicrobial properties . A new type of antibiotics and antimicrobial agents were synthesized by preparing metal complexes of 5-benzoyl-4-hydroxy-2-methyl-6-phenyl-2H-pyridazin-3-one .
Antidepressant Properties
Pyridazinone derivatives have been found to exhibit antidepressant properties . This makes them potential candidates for the development of new drugs to treat depression.
Anti-hypertensive Properties
These compounds have also been found to have anti-hypertensive properties . This means they could potentially be used in the treatment of high blood pressure.
Anticancer Properties
Research has shown that pyridazinone derivatives can have anticancer properties . This suggests that they could be used in the development of new cancer treatments.
Antiplatelet Properties
Pyridazinone derivatives have been found to have antiplatelet properties . This means they could potentially be used to prevent blood clots.
Antiulcer Properties
These compounds have also been found to have antiulcer properties . This suggests that they could be used in the treatment of ulcers.
Herbicidal Properties
Pyridazinone derivatives have been found to have herbicidal properties . This means they could potentially be used in the development of new herbicides.
Anti-Inflammatory and Analgesic Properties
Some novel 2,6-disubstituted pyridazine-3(2H)-one derivatives were synthesized and evaluated for in vitro cyclooxygenase-2 (COX-2) inhibitory efficacy . These compounds demonstrated potent and consistent anti-inflammatory activity, which was significantly higher than that of celecoxib in the carrageenin rat paw edema model . They also showed analgesic properties .
properties
IUPAC Name |
6-chloro-N-(2-methylcyclohexyl)pyridazin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClN3/c1-8-4-2-3-5-9(8)13-11-7-6-10(12)14-15-11/h6-9H,2-5H2,1H3,(H,13,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQFWETXNRGSYHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1NC2=NN=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-N-(2-methylcyclohexyl)pyridazin-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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